Cas no 1049518-64-0 (N'-benzyl-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide)

• Product Name: N'-benzyl-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide
• CAS No: 1049518-64-0
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 5901408
• PubChem ID: 42390098
• Update Time: 2025-06-03

N'-benzyl-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide
• N'-benzyl-N-[3-(4-phenylpiperazin-1-yl)propyl]oxamide
• N1-benzyl-N2-(3-(4-phenylpiperazin-1-yl)propyl)oxalamide
• 1049518-64-0
• F5309-0257
• VU0641405-1
• CCG-297687
• AKOS024506075

• Inchi： 1S/C22H28N4O2/c27-21(22(28)24-18-19-8-3-1-4-9-19)23-12-7-13-25-14-16-26(17-15-25)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,23,27)(H,24,28)
• InChI Key： WMKRMYHSTWZLBW-UHFFFAOYSA-N
• SMILES： O=C(C(NCC1C=CC=CC=1)=O)NCCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 380.22122615g/mol
• Monoisotopic Mass: 380.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.7Ų

Additional information on N'-benzyl-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide

Introduction to N'-benzyl-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide (CAS No. 1049518-64-0)

N'-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide (CAS No. 1049518-64-0) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's chemical formula and structural composition make it a promising candidate for further investigation in various biological and pharmacological contexts.

TheN'-benzyl moiety in the molecular structure contributes to the compound's overall stability and reactivity, while the4-phenylpiperazin-1-yl group introduces a pharmacophore that is frequently explored in drug design. This particular arrangement of functional groups has been associated with enhanced binding affinity to certain biological targets, making the compound a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of drugs that target central nervous system (CNS) disorders. Compounds containing the4-phenylpiperazine moiety have shown promise in this area due to their ability to interact with various neurotransmitter receptors. N'-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide, with its unique structural features, is being investigated as a potential lead compound for the discovery of new CNS-active agents.

One of the most compelling aspects of this compound is its potential to modulate neurotransmitter systems involved in conditions such as depression, anxiety, and schizophrenia. The4-phenylpiperazine group is known to exhibit affinity for serotonin and dopamine receptors, which are key targets in the treatment of these disorders. By incorporating this pharmacophore into a more complex molecule like N'-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide, researchers aim to develop drugs with improved efficacy and reduced side effects.

The synthesis of N'-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. TheN'-benzyl group is typically introduced late in the synthesis to protect reactive sites and prevent unwanted side reactions. The4-phenylpiperazin-1-yl moiety is often installed via nucleophilic substitution or condensation reactions, depending on the synthetic route chosen.

In vitro studies have begun to reveal the pharmacological profile of N'-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide. Initial experiments have shown that the compound exhibits moderate affinity for serotonin 5-HT2A and dopamine D2 receptors, suggesting its potential as an antipsychotic or antidepressant agent. Further research is needed to fully elucidate its mechanism of action and assess its therapeutic potential.

The development of novel drug candidates is a complex process that involves not only chemical synthesis but also rigorous biological evaluation. N'-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide, with its promising pharmacological properties, represents an exciting avenue for future research. As our understanding of neural pathways continues to expand, compounds like this one may play a crucial role in addressing some of the most challenging neurological disorders.

In conclusion, N'-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide (CAS No. 1049518-64-0) is a structurally complex and pharmacologically interesting compound with significant potential in the field of medicinal chemistry. Its unique combination of functional groups makes it a valuable scaffold for drug discovery, particularly in the treatment of CNS disorders. With ongoing research aimed at optimizing its properties and exploring new therapeutic applications, this compound holds promise for contributing to advancements in pharmaceutical science.